Cas no 140907-23-9 (2-Propynoic acid, 3-bromo-, 1,1-dimethylethyl ester)

• Product Name: 2-Propynoic acid, 3-bromo-, 1,1-dimethylethyl ester
• CAS No: 140907-23-9
• MF: C₇H₉BrO₂
• MW: 205.049161672592
• CID: 1298663
• PubChem ID: 85638126
• Update Time: 2025-04-20

2-Propynoic acid, 3-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-bromo-, 1,1-dimethylethyl ester
• MFCD34633664
• tert-butyl 3-bromoprop-2-ynoate
• Tert-butyl 3-bromopropiolate
• DB-210390
• AKOS040766066
• 140907-23-9
• SCHEMBL19216979
• SY388195

• Inchi： 1S/C7H9BrO2/c1-7(2,3)10-6(9)4-5-8/h1-3H3
• InChI Key： VZKBNWGVZBEQOV-UHFFFAOYSA-N
• SMILES： BrC#CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 203.97857
• Monoisotopic Mass: 203.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3